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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)amine

Cat. No.: B057041 Get Quote

A Technical Overview of Bis(2-
Methoxyethyl)amine
Bis(2-methoxyethyl)amine is a chemical compound utilized in various research and industrial

applications. It is recognized for its role as a solvent and as an intermediate in the synthesis of

pharmaceuticals, dyes, and surfactants.[1] This guide provides core technical data on its

molecular properties.

Molecular Formula and Weight
The fundamental chemical properties of Bis(2-methoxyethyl)amine are summarized below.

These values are critical for stoichiometric calculations in chemical reactions and for analytical

characterization. The molecular formula is C₆H₁₅NO₂ and the molecular weight is 133.19 g/mol

.[2][3][4]

Property Value

Molecular Formula C₆H₁₅NO₂[2][3][4]

Molecular Weight 133.19 g/mol [2][3][4][5]

CAS Number 111-95-5[2]

Alternate Names
Dimethoxyethylamine; 2,2'-

Dimethoxydiethylamine[2]
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Elemental Composition
The molecular formula C₆H₁₅NO₂ indicates the number of atoms of each element present in

one molecule of the compound. The diagram below illustrates this composition, breaking down

the formula into its constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen

(O).

Bis(2-Methoxyethyl)amine
C₆H₁₅NO₂
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x 6
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x 15

Nitrogen (N)
x 1

Oxygen (O)
x 2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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